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Compound of Interest

Compound Name: Anantine

Cat. No.: B1238176

For the attention of: Researchers, Scientists, and Drug Development Professionals

Preamble: This document summarizes the currently available early research findings on the
natural compound Anantine. Following a comprehensive search of scientific literature and
chemical databases, it has been determined that while the compound has been identified,
isolated, and synthesized, detailed public data on its biological activities, including quantitative
metrics, specific experimental protocols, and elucidated mechanisms of action such as
signaling pathways, are conspicuously absent. The information presented herein reflects the
extent of published research to date.

Compound Identification and Chemical Properties

Anantine is a heterocyclic alkaloid identified as (3E,4S)-3-benzylidene-4-(1-methylimidazol-4-
yl)pyrrolidin-2-one. It is sourced from plants of the Cynometra genus, particularly Cynometra
ananta, a tree found in West Africa[1][2]. The synthesis of (x)-anantine and its diastereomer,
(x)-isoanantine, has been successfully achieved and reported in chemical literature[3][4].

Table 1: Chemical and Physical Properties of Anantine
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Property Value Source
Molecular Formula C15H1sNs0 PubChem
Molecular Weight 253.30 g/mol PubChem
CAS Number 50656-82-1

(3E,4S)-3-benzylidene-4-(1-
IUPAC Name methyl-1H-imidazol-4- PubChem
yl)pyrrolidin-2-one

) CN1C=C(N=C1)C2CNC(=0)C
Canonical SMILES PubChem
2=CC3=CC=CC=C3

CN1C=C(N=C1)

Isomeric SMILES [C@@H]\2CNC(=0)/C2=C/C3 PubChem
=CC=CC=C3
Physical Description Solid General

Summary of Biological Activity (Qualitative)

Phytochemical screenings of Cynometra ananta trunk bark have confirmed the presence of
various classes of bioactive compounds, including alkaloids, phenolic compounds, and
terpenoids[1]. These extracts are noted to possess pharmacological properties[1]. While
Anantine is one of the alkaloids present, specific biological activities have not been
guantitatively attributed to the isolated compound in the available literature. General,
unsubstantiated claims on commercial vendor websites suggest potential antimicrobial and
anticancer activities, but these are not supported by peer-reviewed research data.

Data Presentation and Experimental Protocols

A thorough review of published scientific literature did not yield any studies presenting
quantitative data on the biological activity of purified Anantine. Consequently, no data is
available to be summarized in tabular format. Similarly, detailed experimental protocols for the
biological evaluation of Anantine are not available as no such specific studies have been
published.
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Signaling Pathways and Mechanistic Insights

There is currently no published research detailing the mechanism of action of Anantine or its
interaction with any biological signaling pathways. Therefore, the creation of diagrams to
visualize these aspects is not possible.

Logical Workflow for Anantine Research

The logical progression of research on a novel natural product like Anantine would typically
follow the workflow outlined below. Currently, research on Anantine appears to be in the initial
stages of this process.
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Caption: Logical workflow for natural product drug discovery, indicating the current stage of
Anantine research.

Conclusion

The initial research on Anantine has successfully established its chemical identity and its
natural origin. However, the scientific community has not yet published in-depth studies on its
biological activities. The "early research findings" are, at this stage, limited to the fields of
phytochemistry and synthetic chemistry. For researchers and drug development professionals,
Anantine represents a novel scaffold that is available for initial biological screening. Future
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research will need to focus on conducting comprehensive in vitro and in vivo studies to
determine if the anecdotal claims of its bioactivity have a scientific basis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

